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Compound of Interest

Compound Name:
Triphenylmethyl(2-bromoethyl)

sulfide

Cat. No.: B1145269 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical compound with the

IUPAC name [2-bromoethylsulfanyl(diphenyl)methyl]benzene, commonly known as

Triphenylmethyl(2-bromoethyl) sulfide. Due to the limited availability of specific experimental

data for this molecule in publicly accessible literature, this guide synthesizes information from

established chemical principles and data available for structurally related compounds.

Chemical Identity and Properties
The compound, with the molecular formula C₂₁H₁₉BrS, is characterized by a triphenylmethyl

(trityl) group attached to a sulfur atom, which is in turn bonded to a 2-bromoethyl group. The

trityl group is a bulky hydrophobic moiety, while the 2-bromoethyl group provides a reactive site

for nucleophilic substitution.

Table 1: Physicochemical Properties of [2-bromoethylsulfanyl(diphenyl)methyl]benzene
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Property Value Source

IUPAC Name

[2-

bromoethylsulfanyl(diphenyl)m

ethyl]benzene

PubChem

Synonyms

Triphenylmethyl(2-bromoethyl)

sulfide, (2-Bromoethyl)

(trityl)sulfane, Benzene,

1,1',1''-[[(2-

bromoethyl)thio]methylidyne]tri

s-

PubChem

Molecular Formula C₂₁H₁₉BrS PubChem

Molecular Weight 383.3 g/mol PubChem[1]

CAS Number 157522-54-8 PubChem

XLogP3-AA 6.3 PubChem[1]

Hydrogen Bond Donor Count 0 PubChem

Hydrogen Bond Acceptor

Count
1 PubChem

Rotatable Bond Count 5 PubChem

Exact Mass 382.03908 g/mol PubChem[1]

Monoisotopic Mass 382.03908 g/mol PubChem[1]

Topological Polar Surface Area 25.3 Å² PubChem[1]

Heavy Atom Count 23 PubChem

Complexity 279 PubChem[1]

Note: Most properties are computationally derived and provided by PubChem.

Potential Synthesis and Experimental Protocols
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While a specific, detailed experimental protocol for the synthesis of [2-

bromoethylsulfanyl(diphenyl)methyl]benzene is not readily available in the reviewed literature,

a plausible synthetic route can be proposed based on established organic chemistry principles.

Proposed Synthesis Workflow:

The synthesis would likely involve the reaction of triphenylmethanethiol (tritylthiol) with 1,2-

dibromoethane. The thiol, acting as a nucleophile, would displace one of the bromine atoms on

the dibromoethane in a nucleophilic substitution reaction.
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Reactants Reaction Conditions

Products

Triphenylmethanethiol

Reaction

Nucleophilic Attack

1,2-Dibromoethane

Electrophile

Base (e.g., NaH, Et3N)

Deprotonation of Thiol

Aprotic Solvent (e.g., THF, DMF)

Reaction Medium

[2-bromoethylsulfanyl(diphenyl)methyl]benzene HBr salt of the base

[2-bromoethylsulfanyl(diphenyl)methyl]benzene

Nucleophilic displacement of Br
with a biologically active moiety (Nu)

Formation of a Trityl-protected
bioconjugate

Deprotection of the thiol
(acidic conditions)

Biologically active molecule
with a free thiol group
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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